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Compound Name: Potassium sodium carbonate

Cat. No.: B087327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of molten potassium
sodium carbonate and its eutectic mixtures as a high-temperature solvent for carbon dioxide

(CO2) capture. The information compiled here is intended to guide researchers in setting up

and conducting experiments to evaluate and optimize this technology for various applications,

from industrial flue gas treatment to specialized processes in drug development where high-

purity CO2 streams are required.

Principle of CO2 Capture in Molten Carbonate
Molten alkali carbonates, particularly eutectic mixtures of potassium and sodium carbonate,

offer a promising medium for post-combustion CO2 capture at high temperatures (450-700°C).

The fundamental principle lies in the chemical reaction between the acidic gas (CO2) and the

basic molten carbonate, leading to the formation of other species in the melt. The primary

capture mechanism involves the reaction of CO2 with oxide ions present in the molten salt to

form carbonate ions. This process can be enhanced by the inherent decomposition of the

carbonate melt at high temperatures, which produces alkali oxides that readily react with CO2.

The key chemical interaction for CO2 dissolution in a molten carbonate mixture is the reaction

with the carbonate ion to form a pyrosilicate-like species:

CO₂ + CO₃²⁻ ↔ C₂O₅²⁻
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This chemical dissolution is the dominant mechanism for CO2 solubility in the molten salt.

Quantitative Data on CO2 Capture Performance
The efficiency and capacity of molten potassium sodium carbonate systems for CO2 capture

are influenced by several factors, including temperature, gas composition, and the specific

composition of the carbonate mixture. The following tables summarize key quantitative data

extracted from various studies.

Parameter Value Conditions Reference

CO2 Solubility
Increases with

temperature
673 K to 1173 K [1]

CO2 Absorption

Poor in molten

chlorides (e.g., LiCl-

KCl) compared to

carbonates

450 °C, 50 kPa CO2

partial pressure
[2]

Methane (CH₄) Yield

(in electrochemical

reduction)

Maximum of 25.41%

650 °C, 20 mL·min⁻¹

CO₂ flow rate in

Li₁.₄₂₇Na₀.₃₅₉K₀.₂₁₄CO

₃ ~ 0.15LiOH

[3]

CO2 Capture Rate

(MCFC)
Up to 90%

Natural Gas

Combined Cycle flue

gas

[4][5]

CO2 Capture

Capacity (K₂CO₃-

promoted MgO)

Up to 197.6 mg CO₂/g - [6]

Experimental Protocols
Preparation of Molten Carbonate Electrolyte
This protocol describes the preparation of a eutectic mixture of lithium, sodium, and potassium

carbonates, which can be adapted for a binary potassium-sodium carbonate system by

adjusting the components and their ratios.
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Materials:

Lithium carbonate (Li₂CO₃)

Sodium carbonate (Na₂CO₃)

Potassium carbonate (K₂CO₃)

Ball mill

Drying oven

High-temperature reactor (e.g., tube furnace)

Inert gas supply (e.g., Argon)

Procedure:

Determine the desired molar ratio of the carbonate salts to form the eutectic mixture. For

example, a common ternary eutectic is 43.5:31.5:25 mol% of Li₂CO₃–Na₂CO₃–K₂CO₃.[1]

Weigh the appropriate amounts of each carbonate salt.

Thoroughly mix the salts using a ball-milling method to ensure a homogenous mixture.

Dry the mixture at 200°C for over 12 hours to remove any residual moisture.[3]

Place the dried mixture into the reactor.

Heat the reactor to 750°C under an Argon atmosphere and hold for 2 hours to ensure

complete melting and formation of a uniform electrolyte.[3]

The molten salt is now ready for the CO2 capture experiment at the desired operating

temperature.

CO2 Absorption Measurement in a Bubble Column
Reactor
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This protocol outlines a method for determining the CO2 absorption performance of the

prepared molten carbonate.

Apparatus:

Bubble column reactor made of a material resistant to high temperatures and corrosion (e.g.,

stainless steel or a high-nickel alloy).

Gas supply system for CO2 and a carrier gas (e.g., N₂).

Mass flow controllers to regulate gas flow rates.

Gas analysis system (e.g., gas chromatograph or non-dispersive infrared (NDIR) sensor) to

measure the CO2 concentration at the reactor outlet.

Temperature control system for the reactor.

Procedure:

Load the prepared and pre-melted potassium sodium carbonate mixture into the bubble

column reactor.

Heat the reactor to the desired experimental temperature (e.g., 500-700°C) and maintain it.

Introduce a controlled flow of a gas mixture containing a known concentration of CO2 into

the bottom of the reactor, allowing it to bubble through the molten salt.

Continuously monitor the CO2 concentration in the gas exiting the top of the reactor using

the gas analysis system.

The amount of CO2 absorbed by the molten carbonate can be calculated from the difference

in CO2 concentration between the inlet and outlet gas streams and the gas flow rate.

Vary operational parameters such as gas flow rate and temperature to investigate their effect

on CO2 absorption.[7]
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CO2 Capture Mechanism in Molten Carbonate
The following diagram illustrates the chemical pathway for CO2 capture in molten carbonate,

highlighting the key reaction.

CO2 Capture Mechanism in Molten Carbonate
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Caption: Chemical pathway of CO2 absorption in molten carbonate.

Experimental Workflow for CO2 Absorption Studies
This diagram outlines the typical experimental workflow for evaluating the CO2 capture

performance of molten potassium sodium carbonate.
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Experimental Workflow for CO2 Absorption

1. Sorbent Preparation

2. Absorption Experiment

3. Data Analysis
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Caption: Workflow for molten carbonate CO2 capture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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